Cas no 2137958-92-8 (4-Bromo-3-[(piperidin-1-yl)methyl]benzoic acid)

• Product Name: 4-Bromo-3-[(piperidin-1-yl)methyl]benzoic acid
• CAS No: 2137958-92-8
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• CID: 6508052
• PubChem ID: 165794468
• Update Time: 2025-05-21

4-Bromo-3-[(piperidin-1-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-738023
• 4-bromo-3-[(piperidin-1-yl)methyl]benzoic acid
• 2137958-92-8
• 4-Bromo-3-[(piperidin-1-yl)methyl]benzoic acid

• Inchi： 1S/C13H16BrNO2/c14-12-5-4-10(13(16)17)8-11(12)9-15-6-2-1-3-7-15/h4-5,8H,1-3,6-7,9H2,(H,16,17)
• InChI Key： HRNBYPOZVRBOBP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1CN1CCCCC1

Computed Properties

• Exact Mass: 297.03644g/mol
• Monoisotopic Mass: 297.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-Bromo-3-[(piperidin-1-yl)methyl]benzoic acid

4-Bromo-3-[(piperidin-1-yl)methyl]benzoic acid (CAS No. 2137958-92-8): A Comprehensive Overview

4-Bromo-3-[(piperidin-1-yl)methyl]benzoic acid (CAS No. 2137958-92-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, combines a benzoic acid core with a bromo substituent and a piperidinylmethyl group, making it a valuable intermediate in medicinal chemistry. Researchers and industry professionals frequently search for 4-Bromo-3-[(piperidin-1-yl)methyl]benzoic acid suppliers, synthesis methods, and applications in drug discovery, reflecting its growing importance in scientific endeavors.

The molecular formula of 4-Bromo-3-[(piperidin-1-yl)methyl]benzoic acid is C13H16BrNO2, with a molecular weight of approximately 298.18 g/mol. Its structure features a bromine atom at the 4-position of the benzene ring, which enhances its reactivity in cross-coupling reactions, a topic of high interest in modern organic synthesis. The piperidinylmethyl moiety at the 3-position introduces a nitrogen-containing heterocycle, often exploited in the design of bioactive molecules. This dual functionality makes the compound a versatile building block for pharmaceutical intermediates and ligands in catalysis.

One of the most searched topics related to CAS 2137958-92-8 is its role in the development of kinase inhibitors and other targeted therapies. Kinase inhibitors are a hot topic in cancer research, and the structural features of 4-Bromo-3-[(piperidin-1-yl)methyl]benzoic acid align well with the pharmacophores required for such applications. Researchers often inquire about 4-Bromo-3-[(piperidin-1-yl)methyl]benzoic acid solubility, stability, and purity standards, as these factors are critical for experimental reproducibility and scaling up processes.

In addition to its pharmaceutical potential, 4-Bromo-3-[(piperidin-1-yl)methyl]benzoic acid is also explored in material science, particularly in the synthesis of advanced polymers and coatings. The bromine atom offers a handle for further functionalization, enabling the creation of customized materials with tailored properties. This aspect is particularly relevant to industries focusing on high-performance materials and sustainable chemistry, both of which are trending topics in scientific and industrial communities.

The synthesis of 4-Bromo-3-[(piperidin-1-yl)methyl]benzoic acid typically involves multi-step organic reactions, including bromination, Mannich reactions, and carboxylation. Detailed synthetic protocols and optimization strategies are frequently sought after by chemists aiming to improve yield and reduce byproducts. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis routes for this compound, aligning with global sustainability goals.

From a commercial perspective, the demand for 4-Bromo-3-[(piperidin-1-yl)methyl]benzoic acid is driven by its utility in both academic and industrial settings. Suppliers often highlight its availability in various grades, including research-grade and GMP-compliant options, catering to diverse customer needs. Analytical data such as HPLC chromatograms, NMR spectra, and mass spectrometry results are essential for quality assurance and are commonly requested by buyers.

In summary, 4-Bromo-3-[(piperidin-1-yl)methyl]benzoic acid (CAS No. 2137958-92-8) is a multifaceted compound with broad applications in drug discovery, material science, and beyond. Its unique structural attributes and reactivity profile make it a subject of ongoing research and commercial interest. For those seeking high-quality 4-Bromo-3-[(piperidin-1-yl)methyl]benzoic acid, understanding its properties, synthesis, and applications is key to leveraging its full potential in scientific and industrial projects.